N-(4-methylbenzyl)cyclopropanamine
Overview
Description
“N-(4-methylbenzyl)cyclopropanamine” is a biochemical compound with the molecular formula C11H15N and a molecular weight of 161.24 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “N-(4-methylbenzyl)cyclopropanamine” consists of a cyclopropane ring attached to a methylbenzyl group via a nitrogen atom . The average mass of the molecule is 161.243 Da, and the monoisotopic mass is 161.120453 Da .Scientific Research Applications
Proteomics Research
N-(4-methylbenzyl)cyclopropanamine: is utilized in proteomics research due to its biochemical properties . It serves as a reagent in the identification and quantification of proteins, aiding in the understanding of their structure, function, and interactions.
Pharmacology
In pharmacology, this compound has shown potential in drug development and clinical trials. It’s being evaluated for its therapeutic benefits and side effects, which is crucial before any application in human subjects.
Biochemistry
Biochemists employ N-(4-methylbenzyl)cyclopropanamine in studying enzyme kinetics and molecular biology processes . Its role in the synthesis of biomolecules makes it a valuable tool for research in cellular and molecular mechanisms.
Medicinal Chemistry
The compound is significant in medicinal chemistry, where it’s used to synthesize new drug candidates. It’s particularly important in creating heterocyclic compounds that form the backbone of many pharmaceuticals .
Organic Synthesis
N-(4-methylbenzyl)cyclopropanamine: is a versatile building block in organic synthesis. It’s used to construct complex organic molecules, including pharmaceuticals and agrochemicals, through various functionalization reactions .
Chemical Engineering
In chemical engineering, this compound is involved in process development for the synthesis of chemicals. Its properties are essential for designing efficient and scalable chemical processes .
Materials Science
This compound contributes to the development of new materials. Its molecular structure can influence the physical properties of materials, making it relevant in the creation of polymers and composites .
Environmental Science
N-(4-methylbenzyl)cyclopropanamine: may also find applications in environmental science. While specific uses in this field are not well-documented, compounds like this can be involved in the study of environmental pollutants and their breakdown .
Analytical Chemistry
Lastly, in analytical chemistry, N-(4-methylbenzyl)cyclopropanamine is used as a standard or reference compound. It helps in the calibration of instruments and validation of analytical methods .
Safety and Hazards
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]cyclopropanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N/c1-9-2-4-10(5-3-9)8-12-11-6-7-11/h2-5,11-12H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRPNBGMYKFLJGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60405956 |
Source
|
| Record name | N-(4-methylbenzyl)cyclopropanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60405956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylbenzyl)cyclopropanamine | |
CAS RN |
70894-72-3 |
Source
|
| Record name | N-Cyclopropyl-4-methylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70894-72-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-methylbenzyl)cyclopropanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60405956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[(4-methylphenyl)methyl]cyclopropanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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